Cas no 25514-28-7 (Picras-3-en-21-oic acid,13,20-epoxy-3,11,12,15-tetrahydroxy-2,16-dioxo-, methyl ester, (11b,12a,15b)-)

• Product Name: Picras-3-en-21-oic acid,13,20-epoxy-3,11,12,15-tetrahydroxy-2,16-dioxo-, methyl ester, (11b,12a,15b)-
• CAS No: 25514-28-7
• MF: C₂₁H₂₆O₁₀
• MW: 438.425147533417
• CID: 265167
• PubChem ID: 99531
• Update Time: 2025-04-19

Picras-3-en-21-oic acid,13,20-epoxy-3,11,12,15-tetrahydroxy-2,16-dioxo-, methyl ester, (11b,12a,15b)- Chemical and Physical Properties

Names and Identifiers

• Picras-3-en-21-oic acid,13,20-epoxy-3,11,12,15-tetrahydroxy-2,16-dioxo-, methyl ester, (11b,12a,15b)-
• BRUCEOLIDE
• Methyl (11beta,12alpha,15beta)-13,20-epoxy-3,11,12,15-tetrahydroxy-2,16-dioxopicras-3-en-21-oate
• Nsc 238185
• Picras-3-en-21-oic acid, 13,20-epoxy-3,11,12,15-tetrahydroxy-2,16-dioxo-, methyl ester, (11beta,12alpha,15beta)-
• CHEBI:65529
• 25514-28-7
• CHEMBL140588
• methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S,17S)-3,10,15,16-tetrahydroxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
• Q27133978
• DTXSID30948401
• YLWQKYSDNGHLAO-PWRINDRCSA-N
• Picras-3-en-21-oic acid, 13,20-epoxy-3,11,12,15-tetrahydroxy-2,16-dioxo-, methyl ester,(11beta,12alpha,15beta)-
• methyl (11beta,12alpha,15beta)-3,11,12,15-tetrahydroxy-2,16-dioxo-13,20-epoxypicras-3-en-21-oate
• NSC-238185
• NSC238185

• Inchi： 1S/C21H26O10/c1-7-8-4-10-20-6-30-21(18(28)29-3,15(20)13(25)17(27)31-10)16(26)12(24)14(20)19(8,2)5-9(22)11(7)23/h8,10,12-16,23-26H,4-6H2,1-3H3/t8-,10+,12+,13+,14+,15+,16-,19-,20+,21-/m0/s1
• InChI Key： YLWQKYSDNGHLAO-PWRINDRCSA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=C(C(C[C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C(=O)OC)[C@@H]3[C@H](C(=O)O4)O)O)O)=O)O

Computed Properties

• Exact Mass: 438.15300
• Monoisotopic Mass: 438.15259702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 927
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 159.82000
• LogP: -1.00010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids